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Compound of Interest

Compound Name: 4-Nitrobenzaldehyde-d5

Cat. No.: B15143856

For researchers, scientists, and professionals in drug development requiring isotopically
labeled compounds, 4-Nitrobenzaldehyde-d4 serves as a valuable tool in various analytical and
synthetic applications. This deuterated analog of 4-Nitrobenzaldehyde, where four hydrogen
atoms on the benzene ring have been replaced with deuterium, offers a stable isotopic label for
use in mass spectrometry-based assays, as a tracer in metabolic studies, and as an internal
standard for quantitative analysis. This guide provides an in-depth overview of commercially
available 4-Nitrobenzaldehyde-d4, its key properties, and guidance on its procurement.

Commercially Available 4-Nitrobenzaldehyde-d4

While the initially requested 4-Nitrobenzaldehyde-d5 is not commonly listed by major
chemical suppliers, 4-Nitrobenzaldehyde-d4 is readily available. The deuteration in this variant
occurs at the 2, 3, 5, and 6 positions of the benzene ring.

Several reputable suppliers offer this compound, ensuring its accessibility for research and
development purposes. Key suppliers include Santa Cruz Biotechnology, Clearsynth, and
Sigma-Aldrich. These suppliers provide the compound with a specified degree of isotopic and
chemical purity, crucial for sensitive analytical applications.

Chemical and Physical Data

A summary of the key quantitative data for 4-Nitrobenzaldehyde-d4 is presented in the table
below for easy comparison and reference. This information has been compiled from various
supplier technical data sheets.
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Property Value Source
CAS Number 1020718-72-2 [1][2][3]
Molecular Formula C7HD4aNO3 [1][2]
Molecular Weight 155.14 g/mol [11[2]

p-Formylnitrobenzene-d4, 4-
Synonyms ] [2][4]
Nitrobenzaldehyde-2,3,5,6-d4

Isotopic Purity 98 atom % D [4]

Chemical Purity 98% (CP) [4]

N Refrigerator (2-8°C) for long-
Storage Condition [2]
term storage

Experimental Protocols and Applications

4-Nitrobenzaldehyde and its derivatives are utilized in a variety of chemical reactions. While
specific experimental protocols for the d4-variant are not extensively published, the reactivity of
the aldehyde and nitro functional groups dictates its chemical behavior, which is analogous to
its non-deuterated counterpart.

One common application of 4-Nitrobenzaldehyde is in the synthesis of other organic molecules.
For instance, it can undergo condensation reactions with various nucleophiles. A generalized
experimental workflow for such a reaction is depicted below.
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Generalized Experimental Workflow
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A generalized workflow for the synthesis of a deuterated derivative.

Signaling Pathway Involvement

While 4-Nitrobenzaldehyde itself is not a direct participant in specific signaling pathways, its
metabolic fate and the pathways affected by its downstream products can be of interest. For
example, nitroaromatic compounds can undergo metabolic reduction, a process that can be
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influenced by various cellular enzymes and can lead to the generation of reactive
intermediates. The logical relationship of this process is illustrated below.

Metabolic Reduction of Nitroaromatics
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A simplified diagram of the metabolic reduction of a nitroaromatic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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